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Compound of Interest

Compound Name: 2-Bromopropanamide

Cat. No.: B1266602

An In-depth Technical Guide to 2-
Bromopropanamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Bromopropanamide, a reactive
halo-amide compound with applications in organic synthesis and potential utility in chemical
biology and drug discovery. This document details its chemical and physical properties,
provides a detailed experimental protocol for its synthesis, and explores its mechanism of
action as an alkylating agent. The information is curated to support researchers and
professionals in the fields of chemistry, biochemistry, and pharmacology.

Core Chemical and Physical Properties

2-Bromopropanamide, also known as a-bromopropionamide, is a halogenated amide with the
chemical formula CsHeBrNO. Its reactivity is primarily dictated by the presence of a bromine
atom on the a-carbon relative to the carbonyl group, making it a good electrophile for
nucleophilic substitution reactions.

Quantitative Data Summary
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The key quantitative data for 2-Bromopropanamide are summarized in the table below for
easy reference and comparison.

Property Value Source(s)
CAS Number 5875-25-2 [1112]
Molecular Weight 151.99 g/mol [1][2]
Molecular Formula C3HeBrNO [11[2]
Melting Point 123-125 °C [1]

Boiling Point (Predicted) 248.3 £ 23.0 °C [1]

Density (Predicted) 1.644 + 0.06 g/cm?3 [1]

pKa (Predicted) 14.79 £ 0.50 [1]

B Slightly soluble in Benzene
Solubility [1]
and Chloroform.

Synthesis of 2-Bromopropanamide: An
Experimental Protocol

The synthesis of 2-Bromopropanamide can be achieved through a two-step process starting
from propanoic acid. The first step involves the a-bromination of propanoic acid to form 2-
bromopropionyl bromide, followed by amidation to yield the final product.

Step 1: Synthesis of 2-Bromopropionyl Bromide

This procedure is based on the Hell-Volhard-Zelinsky reaction, which is a standard method for
the a-halogenation of carboxylic acids.

Materials:
e Propanoic acid

e Red phosphorus
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e Bromine

e Anhydrous diethyl ether

Equipment:

o Three-necked round-bottom flask

Reflux condenser

Dropping funnel

Heating mantle

Distillation apparatus
Procedure:

e In a fume hood, equip a dry three-necked round-bottom flask with a reflux condenser, a
dropping funnel, and a magnetic stirrer.

» To the flask, add propanoic acid and a catalytic amount of red phosphorus.

e Slowly add bromine from the dropping funnel to the stirred mixture. The reaction is
exothermic, and the rate of addition should be controlled to maintain a gentle reflux.

o After the complete addition of bromine, continue to heat the mixture at a gentle reflux for
several hours until the evolution of hydrogen bromide gas ceases.

» After cooling to room temperature, the reaction mixture is distilled under atmospheric
pressure to yield crude 2-bromopropionyl bromide. Further purification can be achieved by
vacuum distillation.

Step 2: Amidation of 2-Bromopropionyl Bromide

This step involves the reaction of the synthesized 2-bromopropionyl bromide with ammonia to
form the corresponding amide.

Materials:
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2-Bromopropionyl bromide

Concentrated agueous ammonia

e Ice

Anhydrous diethyl ether
Equipment:

Beaker

Stirring rod

Buchner funnel and flask

Filter paper
Procedure:
 In a beaker, cool concentrated aqueous ammonia in an ice bath.

o Slowly and with constant stirring, add the 2-bromopropionyl bromide dropwise to the cold
ammonia solution. A white precipitate of 2-Bromopropanamide will form.

o Continue stirring for an additional 30 minutes in the ice bath to ensure the reaction goes to
completion.

o Collect the solid product by vacuum filtration using a Buchner funnel.

e Wash the collected solid with cold water to remove any unreacted ammonia and ammonium
bromide.

e The crude 2-Bromopropanamide can be purified by recrystallization from a suitable solvent,
such as a mixture of ethanol and water.
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Mechanism of Action: Alkylation of Nucleophilic
Residues

2-Bromopropanamide is an effective alkylating agent due to the electrophilic nature of the a-
carbon, which is activated by the adjacent carbonyl group and the bromine leaving group. This
property allows it to react with nucleophiles, most notably the thiol group of cysteine residues in
proteins.

The reaction proceeds via a bimolecular nucleophilic substitution (Sn2) mechanism. The
nucleophilic sulfur atom of a cysteine residue attacks the electrophilic a-carbon of 2-
Bromopropanamide, leading to the displacement of the bromide ion and the formation of a
stable thioether bond. This covalent modification can irreversibly alter the structure and function
of the protein, making 2-Bromopropanamide a potential tool for proteomics research and as a
covalent inhibitor of enzymes.

Caption: Sn2 mechanism of cysteine alkylation by 2-Bromopropanamide.

Biological and Pharmaceutical Relevance

The ability of 2-Bromopropanamide to covalently modify proteins makes it a compound of
interest for drug development and chemical biology. As an alkylating agent, it has the potential
to be used in the development of irreversible enzyme inhibitors. Covalent inhibitors can offer
advantages in terms of potency and duration of action. There is some indication that derivatives
of 2-Bromopropanamide may possess antitumor properties, likely through the alkylation of
critical cellular nucleophiles. Further research is warranted to explore the full therapeutic
potential and biological effects of this compound.

Safety and Handling

2-Bromopropanamide is a reactive chemical and should be handled with appropriate safety
precautions. It is classified as harmful if swallowed and causes skin and serious eye irritation.
Standard personal protective equipment, including gloves, safety glasses, and a lab coat,
should be worn when handling this compound. All manipulations should be performed in a well-
ventilated fume hood.

Conclusion
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2-Bromopropanamide is a versatile chemical reagent with established utility in organic
synthesis and significant potential in the fields of proteomics and drug discovery. This guide
provides essential technical information to facilitate its synthesis, understanding of its chemical
properties, and exploration of its biological applications. The detailed protocols and mechanistic
insights are intended to serve as a valuable resource for researchers and professionals
working at the interface of chemistry and biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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